Cas no 1804882-93-6 (3,4-Difluoro-2-methylbenzenesulfonamide)

3,4-Difluoro-2-methylbenzenesulfonamide is a fluorinated aromatic sulfonamide compound characterized by its distinct substitution pattern, featuring fluorine atoms at the 3 and 4 positions and a methyl group at the 2 position of the benzene ring. This structural configuration enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, where fluorinated aromatic systems are valued for their metabolic stability and bioactivity. The sulfonamide moiety further contributes to its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined purity and consistent reactivity make it suitable for precision applications in medicinal chemistry and industrial research.

3,4-Difluoro-2-methylbenzenesulfonamide structure

1804882-93-6 structure

Product Name:3,4-Difluoro-2-methylbenzenesulfonamide

CAS No:1804882-93-6

MF:C₇H₇F₂NO₂S

MW:207.19778752327

CID:4706415

Update Time:2025-06-08

3,4-Difluoro-2-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- 3,4-Difluoro-2-methylbenzenesulfonamide
- Inchi： 1S/C7H7F2NO2S/c1-4-6(13(10,11)12)3-2-5(8)7(4)9/h2-3H,1H3,(H2,10,11,12)
- InChI Key： AQKFUKLKNRBOHS-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=C(C=1C)F)F)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 275
Topological Polar Surface Area: 68.5

3,4-Difluoro-2-methylbenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010007772-250mg	3,4-Difluoro-2-methylbenzenesulfonamide	1804882-93-6	97%	250mg	504.00 USD	2021-07-06
Alichem	A010007772-500mg	3,4-Difluoro-2-methylbenzenesulfonamide	1804882-93-6	97%	500mg	823.15 USD	2021-07-06
Alichem	A010007772-1g	3,4-Difluoro-2-methylbenzenesulfonamide	1804882-93-6	97%	1g	1,490.00 USD	2021-07-06

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Additional information on 3,4-Difluoro-2-methylbenzenesulfonamide

Comprehensive Overview of 3,4-Difluoro-2-methylbenzenesulfonamide (CAS No. 1804882-93-6): Properties, Applications, and Industry Insights

3,4-Difluoro-2-methylbenzenesulfonamide (CAS No. 1804882-93-6) is a specialized sulfonamide derivative with a unique molecular structure, combining fluorine substitutions and a methyl group on a benzene ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable candidate for drug discovery programs targeting enzymes and receptors.

In recent years, the demand for fluorinated compounds like 3,4-Difluoro-2-methylbenzenesulfonamide has surged, driven by trends in precision medicine and sustainable agriculture. Researchers frequently search for "fluorinated sulfonamides applications" or "CAS 1804882-93-6 solubility," reflecting the compound's relevance in optimizing drug bioavailability and pesticide formulations. Its chemical stability under varying pH conditions further supports its utility in high-throughput screening assays.

The synthesis of 3,4-Difluoro-2-methylbenzenesulfonamide typically involves multi-step reactions, including electrophilic aromatic substitution and sulfonylation. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a topic often queried as "CAS 1804882-93-6 analytical methods." Regulatory compliance with REACH and FDA guidelines ensures its safe use in industrial applications, aligning with global "green chemistry" initiatives.

Beyond pharmaceuticals, this compound is explored in material science, particularly in designing polymeric coatings with enhanced durability. Searches like "sulfonamide-based polymers" highlight its cross-industry potential. However, handling requires adherence to standard laboratory protocols, as emphasized in "safe storage of fluorinated sulfonamides" queries. Ongoing studies focus on its structure-activity relationships (SAR) to unlock novel therapeutic pathways.

In summary, 3,4-Difluoro-2-methylbenzenesulfonamide (CAS No. 1804882-93-6) exemplifies innovation at the intersection of organic chemistry and applied sciences. Its versatility addresses pressing challenges in drug development and environmentally friendly agrochemicals, resonating with contemporary searches for "next-generation sulfonamides" and "CAS 1804882-93-6 suppliers." As research advances, this compound is poised to play a pivotal role in next-gen chemical solutions.